Cas no 915089-92-8 (4-(2,2-Dimethylpropyl)-5-(trifluoromethyl)-3,4-dihydronaphthalen-1(2H)-one)

4-(2,2-Dimethylpropyl)-5-(trifluoromethyl)-3,4-dihydronaphthalen-1(2H)-one structure
915089-92-8 structure
Product Name:4-(2,2-Dimethylpropyl)-5-(trifluoromethyl)-3,4-dihydronaphthalen-1(2H)-one
CAS No:915089-92-8
MF:C16H19F3O
MW:284.316675424576
CID:2814038
PubChem ID:53426132
Update Time:2025-04-21

4-(2,2-Dimethylpropyl)-5-(trifluoromethyl)-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 4-(2,2-Dimethylpropyl)-5-(trifluoromethyl)-3,4-dihydronaphthalen-1(2H)-one
    • 915089-92-8
    • DTXSID40699078
    • Inchi: 1S/C16H19F3O/c1-15(2,3)9-10-7-8-13(20)11-5-4-6-12(14(10)11)16(17,18)19/h4-6,10H,7-9H2,1-3H3
    • InChI Key: LIIBJIWRWRZTAR-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC2C(CCC(C=21)CC(C)(C)C)=O)(F)F

Computed Properties

  • Exact Mass: 284.13879971Da
  • Monoisotopic Mass: 284.13879971Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 17.1Ų
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